2-adamantanecarbohydrazide

• IUPAC Name: adamantane-2-carbohydrazide
• InChI: InChI=1S/C11H18N2O/c12-13-11(14)10-8-2-6-1-7(4-8)5-9(10)3-6/h6-10H,1-5,12H2,(H,13,14)
• InChI Key: DZCWVYCZEHVIDW-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3C(=O)NN
• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol

Description

2-adamantanecarbohydrazide is an organic compound that has been extensively studied for its potential applications in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. In

Mechanism of Action

The mechanism of action of 2-adamantanecarbohydrazide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This leads to a reduction in the growth and proliferation of cancer cells and viruses, as well as the inhibition of bacterial growth.
Biochemical and Physiological Effects:
2-adamantanecarbohydrazide has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and inhibit bacterial growth. It has also been shown to have antioxidant properties, which may help to protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-adamantanecarbohydrazide in lab experiments is its low cost and ease of synthesis. It is also relatively stable and can be stored for long periods of time. However, one limitation of using 2-adamantanecarbohydrazide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on 2-adamantanecarbohydrazide. One area of interest is its potential use as a therapeutic agent for the treatment of cancer, viral infections, and bacterial infections. Another area of interest is its potential use as a catalyst in organic synthesis. Further research is needed to fully understand the mechanism of action of 2-adamantanecarbohydrazide and to explore its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-adamantanecarbohydrazide involves the reaction of adamantanone with hydrazine hydrate in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is obtained in high yield after purification. The synthesis method is relatively simple and cost-effective, making it a popular choice for researchers.

Scientific Research Applications

2-adamantanecarbohydrazide has been studied extensively for its potential applications in scientific research. It has been shown to possess a wide range of biological activities, including antitumor, antiviral, and antimicrobial properties. It has also been investigated for its potential use as a catalyst in organic synthesis.